Cas no 141102-07-0 (1-propyl-1H-indole-3-carboxylic acid)

• Product name: 1-propyl-1H-indole-3-carboxylic acid
• CAS No: 141102-07-0
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 1303004
• PubChem ID: 18320755

1-propyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-propylindole-3-carboxylic Acid
• SureCN5065671
• AC1Q2XW7
• AGN-PC-01UAX0
• ACMC-1C2MD
• CTK0F0875
• 1H-INDOLE-3-CARBOXYLIC ACID,1-PROPYL-
• 1-propyl-1H-indole-3-carboxylic acid
• DTXSID10592764
• CS-0251369
• Z335290252
• AKOS000262989
• 1-n-propylindole-3-carboxylic acid
• 1H-Indole-3-carboxylic acid, 1-propyl-
• DB-337394
• BKSKGOOUSZXLEC-UHFFFAOYSA-N
• 141102-07-0
• STL432252
• SCHEMBL5065671
• EN300-54518
• G25335
• AP-970/43507309

• MDL： MFCD11155413
• Inchi： InChI=1S/C12H13NO2/c1-2-7-13-8-10(12(14)15)9-5-3-4-6-11(9)13/h3-6,8H,2,7H2,1H3,(H,14,15)
• InChI Key： BKSKGOOUSZXLEC-UHFFFAOYSA-N
• SMILES： CCCN1C=C(C2=CC=CC=C21)C(=O)O

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 293.3±28.0 °C at 760 mmHg
• Flash Point: 131.2±24.0 °C
• PSA: 42.23
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-propyl-1H-indole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives